Cas no 1380090-08-3 (1-(4-Bromo-3-methylisoxazol-5-yl)cyclopropanecarboxylic acid)

1-(4-Bromo-3-methylisoxazol-5-yl)cyclopropanecarboxylic acid is a versatile heterocyclic compound featuring a brominated isoxazole core fused with a cyclopropane carboxylic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, while the cyclopropane ring contributes steric and electronic effects for tailored molecular design. Its carboxylic acid group allows for further functionalization, enabling diverse derivatization pathways. The compound's stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic workflows.

1-(4-Bromo-3-methylisoxazol-5-yl)cyclopropanecarboxylic acid structure

1380090-08-3 structure

Product Name:1-(4-Bromo-3-methylisoxazol-5-yl)cyclopropanecarboxylic acid

CAS No:1380090-08-3

MF:C₈H₈BrNO₃

MW:246.05802154541

CID:5086374

PubChem ID:67812575

Update Time:2026-03-02

1-(4-Bromo-3-methylisoxazol-5-yl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromo-3-methylisoxazol-5-yl)cyclopropane-1-carboxylic acid
- Bromo-3-methylisoxazol-5-yl)cyclopropanecarboxylic acid
- 1-(4-bromo-3-methylisoxazol-5-yl)cyclopropanecarboxylic acid
- SCHEMBL9277660
- F74210
- 1380090-08-3
- 1-(4-bromo-3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid
- XXXYSFCGCBLEEF-UHFFFAOYSA-N
- DS-020149
- BS-48526
- 1-(4-Bromo-3-methylisoxazol-5-yl)cyclopropanecarboxylic acid
- Inchi： 1S/C8H8BrNO3/c1-4-5(9)6(13-10-4)8(2-3-8)7(11)12/h2-3H2,1H3,(H,11,12)
- InChI Key： XXXYSFCGCBLEEF-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NOC=1C1(C(=O)O)CC1

Computed Properties

Exact Mass: 244.96876g/mol
Monoisotopic Mass: 244.96876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 63.3

1-(4-Bromo-3-methylisoxazol-5-yl)cyclopropanecarboxylic acid Pricemore >>

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